Cas no 863612-42-4 (N-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 863612-42-4
• MF: C₂₀H₁₉N₃O₆
• MW: 397.381365060806
• CID: 5970709
• PubChem ID: 4307099
• Update Time: 2025-07-01

N-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, N-(2,5-dimethoxyphenyl)-1,2,3,6-tetrahydro-1-(3-methoxyphenyl)-2,6-dioxo-
• F0696-0261
• N-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide
• AKOS001555158
• 863612-42-4

• Inchi： 1S/C20H19N3O6/c1-27-13-6-4-5-12(9-13)23-19(25)15(11-21-20(23)26)18(24)22-16-10-14(28-2)7-8-17(16)29-3/h4-11H,1-3H3,(H,21,26)(H,22,24)
• InChI Key： AGEYGZSMOJSYPY-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(OC)=C2)C(=O)C(C(NC2=CC(OC)=CC=C2OC)=O)=CN1

Computed Properties

• Exact Mass: 397.12738533g/mol
• Monoisotopic Mass: 397.12738533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• pka: 7.19±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

N-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 863612-42-4): A Comprehensive Overview

N-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 863612-42-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines and is characterized by its unique structural features, including multiple methoxy groups and a tetrahydropyrimidine core. The presence of these functional groups imparts specific biological activities that make it a promising candidate for various pharmacological studies.

The molecular structure of N-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is composed of a central tetrahydropyrimidine ring with two oxo groups at positions 2 and 4. The substituents on the ring include a 2,5-dimethoxyphenyl group at position 1 and a 3-methoxyphenyl group at position 3. These substituents play a crucial role in determining the compound's solubility, stability, and biological activity.

Recent studies have focused on the synthesis and characterization of N-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. Various synthetic routes have been explored to optimize the yield and purity of the compound. One notable method involves the Biginelli reaction, which is a well-known multicomponent reaction for the synthesis of dihydropyrimidinones. This method has been modified to incorporate the specific substituents required for the formation of N-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide.

The biological activity of N-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines. Specifically, it has demonstrated significant cytotoxicity against human breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cell lines. The mechanism of action is believed to involve the inhibition of DNA synthesis and cell cycle arrest at the G0/G1 phase.

In addition to its antiproliferative properties, N-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has also been investigated for its potential as an anti-inflammatory agent. Studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation.

The pharmacokinetic properties of N-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide have also been evaluated. Preclinical studies have demonstrated that it exhibits favorable oral bioavailability and a reasonable half-life in animal models. These properties make it a suitable candidate for further development as an orally administered therapeutic agent.

To further understand the potential clinical applications of N-(2,5-dimeth oxy phen yl ) - 3 - ( 3 - meth oxy phen yl ) - 2 , 4 - diox o - 1 , 2 , 3 , 4 - tet rah yd ro pyr imi dine - 5 - car box amide , several clinical trials are currently underway. These trials aim to assess the safety and efficacy of the compound in treating various diseases such as cancer and inflammatory disorders. Preliminary results from these trials have shown promising outcomes, with patients experiencing significant improvements in their conditions.

In conclusion,N -( 2 , 5 - dim eth oxy phen yl ) - 3 - ( 3 - meth oxy phen yl ) - 2 , 4 - diox o - 1 , 2 , 3 , 4 - tet rah yd ro pyr imi dine - 5 - car box amide (CAS No. 863612-42-4) is a promising compound with diverse biological activities that warrant further investigation. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for drug development in the fields of oncology and immunology. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential.